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Compound of Interest

Compound Name: Isophthalic dihydrazide

Cat. No.: B145863

For Researchers, Scientists, and Drug Development Professionals

Isophthalic dihydrazide, a chemical compound utilized in various research and industrial
applications, requires careful handling due to its potential health and safety risks. This in-depth
technical guide provides a comprehensive overview of the critical safety considerations,
experimental protocols for hazard assessment, and recommended procedures for the safe use
of this compound. Adherence to these guidelines is paramount to ensure the well-being of
laboratory personnel and the integrity of research outcomes.

Section 1: Chemical and Physical Properties

A thorough understanding of the physicochemical properties of isophthalic dihydrazide is the
foundation of its safe handling. These properties influence its reactivity, potential for exposure,

and appropriate storage conditions.
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Property Value Reference
Chemical Formula CsH10N4O2 [1]
Molecular Weight 194.19 g/mol [1]
CAS Number 2760-98-7 [2]
Appearance White to off-white crystalline 2]

powder
Melting Point 227 °C
Flash Point 227 °C
Purity Min. 95% [2]

Section 2: Health Hazard Information

Isophthalic dihydrazide is classified as a hazardous substance, primarily due to its potential

to cause skin and eye irritation.[3] The GHS classification indicates that it is harmful if

swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory

irritation.[3]

Hazard Classification GHS Category Description

Acute toxicity, Oral Category 4 Harmful if swallowed.[3]

Skin corrosion/irritation Category 2 Causes skin irritation.[3]

Serious eye damage/eye Causes serious eye irritation.

o Category 2A

irritation [3]

Specific target organ toxicity — May cause respiratory
Category 3

single exposure

irritation.[3]

Currently, there is no available data on the acute dermal or inhalation toxicity, carcinogenicity,

mutagenicity, or reproductive toxicity of isophthalic dihydrazide.[3] Similarly, no specific

occupational exposure limits (PELs, TLVS) have been established for this compound. In the

absence of such data, it is prudent to handle the substance with a high degree of caution.
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Section 3: Experimental Protocols for Hazard
Assessment

The classification of isophthalic dihydrazide as a skin and eye irritant is based on

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). Understanding these methodologies is

crucial for interpreting the hazard data and for any further toxicological assessments.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test provides information on the potential of a substance to cause reversible inflammatory
changes to the skin.[4][5][6]

Methodology:

Test Animal: The albino rabbit is the recommended species.[5]
Preparation: The day before the test, a small area of the animal's dorsal skin is shaved.[7]

Application: A dose of 0.5 grams of the solid test substance (isophthalic dihydrazide) is
applied to a small area of the skin (approximately 6 cm?) and covered with a gauze patch
and semi-occlusive dressing.[5][8]

Exposure: The exposure period is typically 4 hours.[5]

Observation: After the exposure period, the patch is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.
[8] The observation period may be extended up to 14 days to assess the reversibility of the
effects.[5]

Scoring: The severity of the skin reactions is graded according to a standardized scoring
system.
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Preparation Application Observation

Select Healthy Shave Dorsal Apply 0.5g of Cover with Gauze 4-Hour Remove Patch Observe for Erythema Assess Reversibility
Albino Rabbit Skin Area Isophthalic Dihydrazide and Dressing Exposure and Edema (1-72h) (up to 14 days)

Preparation Application Observation
Select Healthy o | Pre-test Eye > Instill Test Substance > Examine Both Eyes | Score Corneal, Iris, and .| Assess Reversibility
Albino Rabbit | Examination in One Eye (1, 24, 48, 72h) "| Conjunctival Lesions | (up to 21 days)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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